Tert-butyl 2-amino-4,5,6,7-tetrahydro-1,3-benzothiazole-5-carboxylate

• IUPAC Name: tert-butyl 2-amino-4,5,6,7-tetrahydro-1,3-benzothiazole-5-carboxylate
• InChI: InChI=1S/C12H18N2O2S/c1-12(2,3)16-10(15)7-4-5-9-8(6-7)14-11(13)17-9/h7H,4-6H2,1-3H3,(H2,13,14)
• InChI Key: VIXFKTFQTHONEI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1CCC2=C(C1)N=C(S2)N
• Molecular Formula: C12H18N2O2S
• Molecular Weight: 254.35 g/mol

Description

Tert-butyl 2-amino-4,5,6,7-tetrahydro-1,3-benzothiazole-5-carboxylate (TATB) is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. TATB is a heterocyclic compound that contains a benzothiazole ring and a tert-butyl group. It has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of Tert-butyl 2-amino-4,5,6,7-tetrahydro-1,3-benzothiazole-5-carboxylate involves the inhibition of various enzymes, including DNA topoisomerase II and protein kinase C. This compound has been shown to bind to the ATP-binding site of protein kinase C, thereby inhibiting its activity. It has also been shown to intercalate into DNA and inhibit the activity of DNA topoisomerase II, which is involved in DNA replication and cell division.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce oxidative stress and DNA damage in cancer cells, leading to apoptosis. This compound has also been shown to inhibit the growth of blood vessels, which is important for the growth and spread of tumors. This compound has been shown to have anti-inflammatory effects, which may be useful for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

Tert-butyl 2-amino-4,5,6,7-tetrahydro-1,3-benzothiazole-5-carboxylate has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize using various methods. Another advantage is that it has been shown to have potent antibacterial, antifungal, and antitumor activities. However, one limitation is that it has not been extensively studied in vivo, and its pharmacokinetics and toxicity are not well understood.

Future Directions

There are several future directions for the study of Tert-butyl 2-amino-4,5,6,7-tetrahydro-1,3-benzothiazole-5-carboxylate. One direction is to study its pharmacokinetics and toxicity in vivo, which will be important for its potential use as a therapeutic agent. Another direction is to study its activity against other types of cancer and infectious diseases. Additionally, the development of this compound derivatives with improved activity and selectivity may be a promising direction for future research.
Conclusion
In conclusion, this compound is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. It has been synthesized using various methods, and its mechanism of action has been studied extensively. This compound has been shown to have potent antibacterial, antifungal, and antitumor activities, and it has the potential to be used as a therapeutic agent. However, further research is needed to fully understand its pharmacokinetics and toxicity in vivo, and to develop this compound derivatives with improved activity and selectivity.

Synthesis Methods

Tert-butyl 2-amino-4,5,6,7-tetrahydro-1,3-benzothiazole-5-carboxylate can be synthesized using various methods, including the reaction of tert-butylamine with 2-mercaptobenzothiazole and ethyl chloroformate. The reaction proceeds through the formation of an intermediate that undergoes cyclization to form this compound. Another method involves the reaction of tert-butylamine with 2-chlorobenzothiazole and thiourea. The reaction proceeds through the formation of an intermediate that undergoes cyclization to form this compound.

Scientific Research Applications

Tert-butyl 2-amino-4,5,6,7-tetrahydro-1,3-benzothiazole-5-carboxylate has been the subject of scientific research due to its potential applications in various fields. It has been studied for its antibacterial, antifungal, and antitumor activities. This compound has been shown to inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. It has also been shown to inhibit the growth of various fungal strains, including Candida albicans and Aspergillus niger. This compound has been shown to induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer.